Cas no 61176-41-8 (Cyclopenta[c]pyran-3,5-dione, hexahydro-7a-methyl-, cis-)

• Product Name: Cyclopenta[c]pyran-3,5-dione, hexahydro-7a-methyl-, cis-
• CAS No: 61176-41-8
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 489539
• PubChem ID: 71398575
• Update Time: 2025-04-19

Cyclopenta[c]pyran-3,5-dione, hexahydro-7a-methyl-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyran-3,5-dione, hexahydro-7a-methyl-, cis-
• (4aS,7aS)-7a-methyl-4,4a,6,7-tetrahydro-1H-cyclopenta[c]pyran-3,5-dione
• (4aS,7aS)-7a-Methylhexahydrocyclopenta[c]pyran-3,5-dione
• DTXSID60819993
• 61176-41-8

• Inchi： 1S/C9H12O3/c1-9-3-2-7(10)6(9)4-8(11)12-5-9/h6H,2-5H2,1H3/t6-,9-/m1/s1
• InChI Key： UGQWNZIXJKIMRE-HZGVNTEJSA-N
• SMILES： O1C(C[C@@H]2C(CC[C@]2(C)C1)=O)=O

Computed Properties

• Exact Mass: 168.07866
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37